Ethyl 6-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-2-carboxylate

• Molecular Formula: C14H26N2O4
• Molecular Weight: 286.37 g/mol
• IUPAC Name: ethyl 6-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]piperidine-2-carboxylate
• InChI: InChI=1S/C14H26N2O4/c1-5-19-12(17)11-8-6-7-10(16-11)9-15-13(18)20-14(2,3)4/h10-11,16H,5-9H2,1-4H3,(H,15,18)
• InChI Key: OOMMQLAPJVAZMV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCC(N1)CNC(=O)OC(C)(C)C

Description

Ethyl 6-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-2-carboxylate is a useful research compound. Its molecular formula is C14H26N2O4 and its molecular weight is 286.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 6-((tert-butoxycarbonylamino)methyl)picolinate (8.74 g, 31.2 mmol) was dissolved in AcOH and degassed with argon in a reactor (Roth), then catalytical amount PtO2 was added and degassed with argon again. The reaction was stirred at room temperature under H2 (40 bar) for 3 days. 8a was not fully converted. The reaction mixture was filtered through celite, concentrated in vacuo and purified with flash chromatography in EE. The retrieval of 8a was repeated until 100% converted with the same procedure.